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Compound Focus: Protriptyline

CAS No.: 438-60-8

Cat. No.: S561175

For basic bench work, here are the essential solubility parameters for protriptyline hydrochloride [1]:

Property Value | Description

Molecular Weight 299.84 g/mol [1]

CAS Number 1225-55-4 [1]

Form White to off-white solid [1]

Solubility in Water 100 mg/mL (333.51 mM) [1]

Solubility in DMSO 100 mg/mL (333.51 mM) [1]

Storage 4°C, sealed storage, away from moisture [1]

Frequently Asked Questions (FAQ) for Researchers

Q1: What is the best way to prepare a stock solution of
protriptyline hydrochloride?
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For a 10 mM stock solution, dissolve 3.0 mg of protriptyline hydrochloride in 1 mL of DMSO or pure
water [1]. Due to the compound's hygroscopic nature, use newly opened or anhydrous DMSO to prevent
water absorption from the atmosphere, which can affect concentration and stability. The solution can be

aliquoted and stored at -20°C for one month or at -80°C for six months. Avoid repeated freeze-thaw cycles.

Q2: | am planning an in vivo study. How can | prepare a dosing
solution for animal models?

One documented protocol for a rat model uses intraperitoneal injection [1]. The following workflow outlines

the preparation of a dosing solution using a common vehicle for in vivo studies:
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Start: Prepare Dosing Solution

:

Dissolve drug in 10% DMSO

Add 40% PEG300

Add 5% Tween-80

Add 45% Saline

Mix thoroughly until clear

Final Solution Ready

Click to download full resolution via product page

This protocol produces a solution with a concentration of at least 2.08 mg/mL (6.94 mM) and is suitable for
administration [1]. Always optimize the formulation and dosage for your specific experimental model and

obtain necessary ethical approvals.

Q3: The powder seems clumpy. Has it degraded?
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Protriptyline hydrochloride should be a white to off-white powder [1]. Clumping can indicate exposure to
moisture. The compound requires sealed storage away from moisture [1]. For critical experiments, it is
advisable to use a new batch. Over time, even under proper storage, some degradation can occur, SO

obtaining a fresh sample or running analytical techniques like HPLC to confirm purity may be necessary if

solution clarity or experimental results are inconsistent.

Experimental Troubleshooting Guide

Problem

Potential Cause

Solution

Precipitation in
aqueous buffer

Inconsistent
cellular assay
results

Low solubility
in biological
media

The stock solution was prepared in
DMSO and added to an aqueous
buffer, causing the compound to
crash out due to the "like dissolves
like" principle.

Chemical degradation of the stock
solution from improper storage or
repeated freeze-thaw cycles.

Components of the complex media
(e.g., proteins, salts) can interact
with the compound.

Ensure the final concentration of DMSO in
your experimental buffer is kept low (typically
<1%). Introduce the DMSO stock solution
slowly while vortexing the buffer to ensure
proper mixing and dilution.

Prepare small, single-use aliquots of the
stock solution. Avoid repeated freezing and
thawing. Confirm the stability of your stock
solution using an analytical method if results
are suspect.

The solubility listed is in pure solvents. Test
the compound's behavior in your specific
assay media beforehand. Filtration through a
0.22 um filter after preparation can confirm
that the solution is particulate-free.

Research Applications and Notes

Beyond its classic role as a tricyclic antidepressant, protriptyline hydrochloride is used in research for its

pharmacological activities, including potent inhibition of the norepinephrine transporter and

acetylcholinesterase (AChE) activity, making it relevant for studies in depression and Alzheimer's disease

[1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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